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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986 Get Quote

(R)-Lansoprazole-d4 is a deuterium-labeled isotopologue of Dexlansoprazole, the

pharmacologically active (R)-enantiomer of Lansoprazole. This stable isotope-labeled

compound serves as an invaluable tool in pharmaceutical research, particularly as an internal

standard for analytical and pharmacokinetic studies. The incorporation of four deuterium atoms

into the benzimidazole ring enhances its utility in mass spectrometry-based assays, allowing for

precise quantification of Lansoprazole and its metabolites in biological matrices. This guide

provides a comprehensive overview of the synthesis and characterization of (R)-
Lansoprazole-d4 for researchers, scientists, and drug development professionals.

Physicochemical Properties and Characterization
Data
Deuterium-labeled (R)-Lansoprazole-d4 exhibits physicochemical properties nearly identical to

its non-deuterated counterpart, with a slight increase in molecular weight due to the presence

of deuterium. The primary application of this labeled compound is as an internal standard in

bioanalytical and pharmacokinetic research, where its distinct mass allows for clear

differentiation from the unlabeled drug.[1]

Table 1: Physicochemical Properties of (R)-Lansoprazole-d4
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Property Value Reference

IUPAC Name

(R)-2-(((3-Methyl-4-(2,2,2-

trifluoroethoxy)pyridin-2-

yl)methyl)sulfinyl)-1H-

benzo[d]imidazole-4,5,6,7-d4

[1]

Synonyms
Dexlansoprazole-d4, R-(+)-

Lansoprazole-d4
[1]

CAS Number 1246819-33-9 [2]

Molecular Formula C₁₆H₁₀D₄F₃N₃O₂S [3]

Molecular Weight 373.39 g/mol [3][4]

Appearance White solid [5][6]

Storage Temperature -20°C [4]

Table 2: Analytical Specifications of Commercially Available (R)-Lansoprazole-d4

Parameter Specification Reference

Chemical Purity (HPLC) >95% [4]

Isotopic Purity (atom % D) 99% [5]

Proposed Synthesis of (R)-Lansoprazole-d4
While a specific, detailed experimental protocol for the synthesis of (R)-Lansoprazole-d4 is not

extensively documented in publicly available literature, a plausible synthetic route can be

devised based on established methods for the synthesis of Lansoprazole and other related

proton pump inhibitors.[7] The proposed synthesis involves a multi-step process, beginning

with the deuteration of a suitable benzimidazole precursor, followed by coupling with the

pyridinylmethyl moiety and subsequent asymmetric oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lansoprazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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